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Compound of Interest

Compound Name: H-Lys-Gly-OH.HCI

Cat. No.: B1591847

An In-depth Technical Guide to Lysylglycine
Hydrochloride

This technical guide provides a comprehensive overview of Lysylglycine hydrochloride, a
dipeptide of interest to researchers, scientists, and professionals in drug development. This
document details its chemical properties, potential biological significance, and methodologies
for its study.

Chemical Identity and Properties

Lysylglycine is a dipeptide composed of L-lysine and glycine. The hydrochloride salt form
enhances its stability and solubility in aqueous solutions. It is crucial to distinguish Lysylglycine
(Lys-Gly) from its isomer Glycyllysine (Gly-Lys), as the sequence of amino acids determines its
chemical properties and biological activity.

Quantitative data for Lysylglycine and its hydrochloride salt are summarized in the table below.
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Property Value Source

Compound Name L-Lysylglycine PubChem

Lys-Gly, (S)-2-(2,6-

Synonyms Diaminohexanamido)acetic PubChem
acid

CAS Number (Free Base) 7563-03-3 [1]
Molecular Formula (Free Base) CsH17N3Os [1]
Molecular Weight (Free Base) 203.24 g/mol [1]
Molecular Formula

) CsH1sCIN3O3 Calculated
(Hydrochloride)
Molecular Weight

) 239.70 g/mol Calculated
(Hydrochloride)

Note: The molecular weight of the hydrochloride salt is calculated by adding the molecular
weight of HCI (36.46 g/mol ) to the molecular weight of the free base.

Biological Significance and Potential Applications

While specific research on Lysylglycine hydrochloride is limited, the biological roles of its
constituent amino acids and related lysine-containing peptides provide insights into its potential
applications.

L-lysine is an essential amino acid crucial for protein synthesis, calcium absorption, and
immune function.[2] Its hydrochloride salt is frequently used as a supplement in cell culture
media to support the growth and proliferation of mammalian cells.[2][3][4][5][6] Furthermore,
lysine-rich polymers (polylysine) are extensively studied for drug and gene delivery due to their
cationic nature, which facilitates interaction with cell membranes and subsequent
internalization. These polymers can be engineered to be stimuli-responsive for targeted
therapeutic delivery.

Given these properties, Lysylglycine hydrochloride is a valuable molecule for investigation in
several areas:
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e Drug Delivery: As a small, charged dipeptide, it could be explored as a component of larger
drug delivery systems or as a targeting moiety.

e Cell Culture: It may serve as a readily available source of L-lysine and glycine in specialized
cell culture formulations.

e Biochemical Assays: It can be used as a substrate in studies of peptidases or in the
development of enzyme inhibitors.

Experimental Protocols

Due to the scarcity of published experimental protocols specifically for Lysylglycine
hydrochloride, a general methodology for the analysis of a dipeptide by High-Performance
Liquid Chromatography (HPLC) is provided below. This protocol is adapted from established
methods for the analysis of L-lysine hydrochloride.[7][8]

Objective: To determine the purity of a Lysylglycine hydrochloride sample.
Materials:

e Lysylglycine hydrochloride sample

o HPLC-grade water

o HPLC-grade acetonitrile

o Trifluoroacetic acid (TFA)

o Reference standard of Lysylglycine (if available)

o C18 reverse-phase HPLC column

e HPLC system with a UV detector

Procedure:

e Sample Preparation:
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[e]

Accurately weigh approximately 10 mg of the Lysylglycine hydrochloride sample.

o

Dissolve the sample in 10 mL of HPLC-grade water to prepare a 1 mg/mL stock solution.

[¢]

Further dilute the stock solution to a working concentration of 0.1 mg/mL with the mobile
phase.

[¢]

Filter the final solution through a 0.45 um syringe filter before injection.

e Chromatographic Conditions:

[¢]

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 pum).
o Mobile Phase A: 0.1% TFA in water.
o Mobile Phase B: 0.1% TFA in acetonitrile.
o Gradient: A linear gradient from 0% to 30% Mobile Phase B over 20 minutes.
o Flow Rate: 1.0 mL/min.
o Detection Wavelength: 210 nm.
o Injection Volume: 20 pL.
e Data Analysis:
o Integrate the peak area of the analyte.

o Purity is calculated as the percentage of the main peak area relative to the total peak area
of all detected components.

Visualizations
Diagram of Lysylglycine Formation

The following diagram illustrates the formation of a peptide bond between L-lysine and glycine
to yield Lysylglycine.
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Caption: Formation of the dipeptide Lysylglycine from L-lysine and glycine.
Experimental Workflow for Purity Analysis

This diagram outlines the key steps in the purity analysis of a Lysylglycine hydrochloride
sample using HPLC.
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Caption: Workflow for the purity analysis of Lysylglycine hydrochloride by HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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